An In-depth Technical Guide to the Mechanism of Action of IDOR-1117-2520
An In-depth Technical Guide to the Mechanism of Action of IDOR-1117-2520
For Researchers, Scientists, and Drug Development Professionals
Abstract
IDOR-1117-2520 is a novel, orally available, small-molecule antagonist of the C-C chemokine receptor 6 (CCR6). Its mechanism of action centers on the inhibition of the CCL20/CCR6 signaling axis, a key pathway in the recruitment of pathogenic T helper 17 (Th17) cells to sites of inflammation. By blocking this interaction, IDOR-1117-2520 effectively reduces the infiltration of CCR6-expressing immune cells, thereby mitigating the inflammatory cascade characteristic of several autoimmune diseases, with a primary focus on psoriasis. Preclinical studies have demonstrated its potency and selectivity, showcasing its potential as a targeted therapeutic agent. This document provides a comprehensive overview of the core mechanism of action of IDOR-1117-2520, supported by available quantitative data, detailed experimental protocols, and visual representations of the involved signaling pathways and experimental workflows.
Core Mechanism of Action: Antagonism of the CCL20/CCR6 Axis
IDOR-1117-2520 is a potent and selective antagonist of the CCR6 receptor.[1] The primary mechanism of action involves the blockade of the interaction between CCR6 and its unique chemokine ligand, CCL20.[2] This interaction is crucial for the migration of various immune cells, most notably Th17 cells, which are key drivers of inflammation in numerous autoimmune disorders, including psoriasis.[2][3]
By binding to CCR6, IDOR-1117-2520 prevents the conformational changes necessary for receptor activation by CCL20. This, in turn, inhibits downstream intracellular signaling cascades that are essential for chemotaxis, the directed migration of cells in response to a chemical stimulus. The ultimate effect is a reduction in the accumulation of pathogenic CCR6+ immune cells at inflammatory sites, thereby disrupting the inflammatory feedback loop.[1]
Signaling Pathway
The binding of CCL20 to CCR6, a G protein-coupled receptor (GPCR), initiates a signaling cascade that is predominantly mediated by Gαi proteins.[1] This leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels. Concurrently, the dissociation of the Gβγ subunits activates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, leading to a transient increase in cytosolic calcium concentration, a key signal for cell migration. IDOR-1117-2520, as a CCR6 antagonist, blocks these initial steps, preventing the downstream signaling required for cellular motility.
Quantitative Data Summary
The following tables summarize the key quantitative data from preclinical studies of IDOR-1117-2520.
Table 1: In Vitro Activity of IDOR-1117-2520
| Assay Type | Cell Line/System | Agonist | Parameter | Value | Reference |
| Calcium Mobilization (FLIPR) | HEK-293 cells expressing human CCR6 | CCL20 | IC50 | 62.9 nM | [4] |
| β-arrestin Recruitment | Cells expressing recombinant human CCR6 | CCL20 | IC50 | 30 nM | MedChemExpress |
| Receptor Internalization | Human whole blood | CCL20 | IC50 | 20 nM | [4] |
| hERG Inhibition | N/A | N/A | IC50 | 9.4 µM | [4] |
| Chemotaxis Assay | Human B and T cells | CCL20 | Inhibition at 50 nM | Comparable functional inhibition | [4] |
Table 2: In Vivo Pharmacokinetics of IDOR-1117-2520 in Rats
| Route of Administration | Dose (mg/kg) | Cmax (ng/mL) | Tmax (h) | AUC (ng·h/mL) | Reference |
| Oral | 10 | 132 | 0.3 | 166 | [4] |
| Oral | 100 | 822 | 0.3 | 2770 | [4] |
| Intravenous | 3 | N/A | N/A | 443 | [4] |
Table 3: In Vivo Efficacy of IDOR-1117-2520 in Mouse Models of Psoriasis
| Model | Treatment | Dose | Primary Endpoint | Result | Reference |
| Aldara-induced Psoriasiform Dermatitis | IDOR-1117-2520 (in drinking water) | 0.5 mg/mL | Reduction in ear thickness | Maximum efficacy observed (p<0.0001 vs. vehicle) | BioWorld |
| Aldara-induced Psoriasiform Dermatitis | IDOR-1117-2520 (gavage) | 50 mg/kg | Reduction in ear swelling | Apparent from 48h up to day 8 (p<0.0001 vs. vehicle) | BioWorld |
| Aldara-induced Psoriasiform Dermatitis | IDOR-1117-2520 | 0.5 mg/mL | Infiltration of CCR6+ T cells | Reduced infiltration in the ear at day 8 | BioWorld |
| IL-23-induced Psoriasiform Dermatitis | IDOR-1117-2520 | Not specified | Reduction in ear swelling | Superior to anti-IL-17A antibody treatment over 7 days | BioWorld |
| IL-23-induced Psoriasiform Dermatitis | IDOR-1117-2520 | Not specified | CCR6+ CD3+ T cells | Significant reduction compared to vehicle and anti-IL-17A | BioWorld |
Experimental Protocols
Aldara (Imiquimod)-Induced Psoriasiform Dermatitis Mouse Model
This model is widely used to mimic the inflammatory conditions of human psoriasis.
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Animals: C57BL/6 mice are typically used.
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Induction: A daily topical application of 62.5 mg of Aldara™ cream (containing 5% imiquimod) is applied to the shaved back and/or ear of the mice for 5-8 consecutive days.[5][6]
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Treatment: IDOR-1117-2520 can be administered orally, for example, through drinking water (e.g., at a concentration of 0.5 mg/mL) starting before the Aldara application and continuing throughout the study, or by oral gavage (e.g., 50 mg/kg).[3]
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Assessments:
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Macroscopic: Ear thickness is measured daily using a caliper. Erythema (redness) and scaling are scored visually.
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Histological: Skin samples are collected, fixed in formalin, and embedded in paraffin. Sections are stained with Hematoxylin and Eosin (H&E) to assess for epidermal hyperplasia (acanthosis), parakeratosis, and inflammatory cell infiltrates.
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Flow Cytometry: Single-cell suspensions are prepared from the skin tissue. Cells are stained with fluorescently labeled antibodies against immune cell markers (e.g., CD45, CD3, TCRγδ, TCRβ) and CCR6 to quantify the infiltration of different immune cell populations, particularly CCR6+ T cells.
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RNA Sequencing: RNA is extracted from skin biopsies to analyze gene expression profiles and identify modulated inflammatory pathways.
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IL-23-Induced Psoriasiform Dermatitis Mouse Model
This model focuses on the role of the IL-23/IL-17 axis in psoriasis pathogenesis.
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Animals: C57BL/6 mice are commonly used.
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Induction: Recombinant murine IL-23 is injected intradermally into the mouse ear, often daily or every other day for a specified period (e.g., 4-7 days).[7][8]
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Treatment: IDOR-1117-2520 is administered, typically orally, concurrently with the IL-23 injections. A comparator arm may include treatment with an anti-IL-17A antibody.
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Assessments:
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Macroscopic: Ear swelling is the primary endpoint, measured daily with a caliper.
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Histological: Similar to the Aldara model, H&E staining is used to evaluate epidermal changes and inflammation.
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Flow Cytometry: Analysis of ear tissue is performed to quantify the infiltration of immune cells, with a focus on CCR6+ CD3+ T cells.
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Cytokine Analysis: Protein levels of key cytokines (e.g., IL-17A, IL-22) can be measured in ear homogenates using techniques like ELISA or multiplex assays.
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Conclusion
IDOR-1117-2520 represents a targeted therapeutic approach for autoimmune diseases by potently and selectively antagonizing the CCR6 receptor. Its mechanism of action, centered on the inhibition of the CCL20/CCR6 signaling axis, effectively curtails the migration of pathogenic Th17 cells to inflammatory sites. Preclinical data from in vitro and in vivo models of psoriasis robustly support this mechanism and demonstrate the compound's efficacy in reducing inflammation. The ongoing clinical development of IDOR-1117-2520 will be crucial in translating these promising preclinical findings into a novel treatment for patients with psoriasis and potentially other CCR6-mediated inflammatory conditions.
Disclaimer: This document is intended for an audience of researchers, scientists, and drug development professionals. The information provided is based on publicly available data and is for informational purposes only. It is not intended as medical advice.
References
- 1. CCR6 as a Potential Target for Therapeutic Antibodies for the Treatment of Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Comparative Analysis of Single-Cell Transcriptome Data Reveals a Novel Role of Keratinocyte-Derived IL-23 in Psoriasis - PMC [pmc.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. real.mtak.hu [real.mtak.hu]
- 5. The Imiquimod-Induced Skin Inflammation Model of Psoriasis (Ps) in Mice | Redoxis [redoxis.se]
- 6. frontierspartnerships.org [frontierspartnerships.org]
- 7. IL-23- and Imiquimod-Induced Models of Experimental Psoriasis in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. imavita.com [imavita.com]
